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Compound of Interest

Compound Name: 1,3-Bis(3-aminophenoxy)benzene

Cat. No.: B075826

For researchers and professionals in drug development and material science, the selection of
high-performance polymer films is critical for a myriad of applications, from sterile packaging to
implantable devices. This guide provides a detailed comparison of the mechanical properties of
films derived from 1,3-Bis(3-aminophenoxy)benzene (APB-133) against two commercially
available high-performance polyimide films: Kapton® HN and Upilex®-S.

Data Presentation: A Side-by-Side Comparison

The following tables summarize the key mechanical properties of polyimide and polyamide
films derived from APB-133 and its analogs, alongside the properties of Kapton® HN and
Upilex®-S for a comprehensive comparison.

Table 1: Mechanical Properties of Polyimide Films
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Polymer
Composition

Tensile
Strength (MPa)

Tensile
Modulus (GPa)

Elongation at
Break (%)

Reference

APB-133 Based

Polyimides

Polyimide from
APB-133 and
3,34,4-
biphenyltetracarb
oxylic
dianhydride
(BPDA)

Not Specified

Not Specified Not Specified [1]

Polyimide from
APB-133 and
Pyromellitic
Dianhydride
(PMDA)

Not Specified

Not Specified Not Specified [2]

Alternative High-
Performance

Polyimide Films

Kapton® HN (25
Hm)

231

25 72 [B1[41[5106]17]

Upilex®-S (25
Hm)

520

9.1 Not Specified [8][9][10][11]

Polyimide from
2,6-bis(m-
aminophenoxy)b
enzoyl
naphthalene and
various

dianhydrides

35-56

0.9-1.1 4.4-7.0 [12]

Polyimides from
various diamines

and dianhydrides

94-120

1.85-2.18 7-15 [13]

© 2025 BenchChem. All rights reserved.

2/8 Tech Support


https://vtechworks.lib.vt.edu/server/api/core/bitstreams/09f602e6-61df-485e-8fd5-9e394b55bee0/content
https://www.researchgate.net/publication/257616211_Synthesis_and_thermal_behaviors_of_13-bis4-aminophenoxybenzene_TPER_and_polyimide_based_on_TPER_and_pyromellitic_dianhydride
https://www.shagal.solutions/itemfiles/193785_kapton%20shagal.pdf
https://docs.rs-online.com/c6e2/0900766b80659d8c.pdf
https://www.qnityelectronics.com/kapton-hn.html
https://par.uk.com/files/2411%20Kapton%20HN.pdf
https://www.lookpolymers.com/pdf/DuPont-Kapton-100HN-Polyimide-Film-25-Micron-Thickness.pdf
https://www.lookpolymers.com/pdf/UBE-UPILEX-75S-75-micron-Polyimide-Film.pdf
https://www.azom.com/article.aspx?ArticleID=11182
https://www.ube.com/upilex/catalog/pdf/upilex_s_e.pdf
https://www.spacematdb.com/spacemat/manudatasheets/UPILEXS%20Data%20sheet.pdf
https://www.aidic.it/cet/13/32/281.pdf
https://www.researchgate.net/figure/Tensile-properties-of-the-polyimide-films_tbl1_257825760
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075826?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Validation & Comparative

Check Availability & Pricing

Table 2: Mechanical Properties of Polyamide Films

Polymer Tensile Tensile Elongation at
Composition Strength (MPa) Modulus (GPa) Break (%)

Reference

APB-133 Analog
Based

Polyamides

Polyamide from

4-(1-

adamantyl)-1,3-

bis(4- 77-92 1.5-2.5 Not Specified [14]
aminophenoxy)b

enzene and

various diacids

Alternative
Aromatic

Polyamides

Polyamides from

4-[4-(1-methyl-1-

henylethyl)phen

pheny )-/)p- 79-93 1.7-2.6 9-15 [15]
oxy]-1,3-diamino

benzene and

diacid chlorides

Experimental Protocols

The mechanical properties cited in this guide are primarily determined through tensile testing.
The following is a detailed methodology for this key experiment, based on the widely
recognized ASTM D882 standard.

Tensile Testing of Thin Polymer Films (ASTM D882)

1. Objective: To determine the tensile properties of thin plastic sheeting, including tensile
strength, tensile modulus, and elongation at break.
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. Apparatus:

Universal Testing Machine (UTM): Equipped with a suitable load cell for the expected
breaking force of the films.

Grips: Pneumatic or mechanical grips with flat, smooth, or serrated faces to securely hold
the film specimen without causing premature failure.

Extensometer (optional): For precise strain measurement, particularly for determining
modulus.

Micrometer: To accurately measure the thickness of the film specimens.

Specimen Cultter: A die cutter or other device to prepare uniform rectangular or dog-bone
shaped specimens.

. Specimen Preparation:

Cut film samples into uniform strips. A typical specimen size is 25 mm in width and 150 mm
in length.[3]

Measure the thickness of each specimen at several points along the gauge length and
calculate the average thickness.

Condition the specimens at a standard laboratory atmosphere of 23 + 2°C and 50 = 5%
relative humidity for a minimum of 40 hours prior to testing.

. Test Procedure:

Set the initial grip separation on the UTM. A common gauge length is 100 mm.[6]
Mount the specimen in the grips, ensuring it is aligned vertically and centered within the
grips.

Set the crosshead speed (rate of grip separation). A typical speed is 50 mm/min.[3][6]
Start the test and record the load and elongation data until the specimen ruptures.
Conduct at least five tests for each sample to ensure statistical significance.

. Data Analysis:

Tensile Strength: The maximum stress applied to the specimen before it breaks, calculated
by dividing the maximum load by the original cross-sectional area of the specimen.

Tensile Modulus (Young's Modulus): A measure of the stiffness of the material, calculated
from the slope of the initial linear portion of the stress-strain curve.

Elongation at Break: The percentage increase in length of the specimen at the point of
rupture, calculated by dividing the extension at break by the initial gauge length and
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multiplying by 100.

Visualizing the Process: From Monomer to
Mechanical Data

To better understand the workflow from polymer synthesis to the acquisition of mechanical
property data, the following diagrams created using Graphviz illustrate the key stages.

Click to download full resolution via product page
Caption: Experimental workflow from monomer synthesis to mechanical property analysis.

The relationship between the chemical structure of the diamine and the resulting mechanical
properties of the polyimide film is a key consideration for material design. The following
diagram illustrates this structure-property relationship.
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Chemical Structure of Diamine A

1,3-Bis(3-aminophenoxy)benzene
(APB-133)

Structural Features:
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- Meta-catenation
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Caption: Influence of APB-133's chemical structure on film mechanical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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